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Compound of Interest

Compound Name: Beauvericin-13C45

Cat. No.: B12386820 Get Quote

This guide provides crucial safety protocols and operational plans for researchers, scientists,

and drug development professionals handling Beauvericin-13C45. The following procedures

are based on the safety data for the parent compound, Beauvericin, and should be strictly

adhered to when working with its isotopically labeled form.

Hazard Identification and Toxicity
Beauvericin is a mycotoxin that exhibits significant cytotoxic, genotoxic, and apoptotic effects.

Its primary mechanism of action involves acting as an ionophore, disrupting cellular ion

homeostasis, particularly by increasing the intracellular concentration of calcium ions (Ca²⁺)[1]

[2][3]. This disruption leads to oxidative stress, mitochondrial dysfunction, and ultimately,

programmed cell death (apoptosis)[1][2][4]. While comprehensive LD50 data is limited, in vivo

studies have established No Observed Adverse Effect Levels (NOAELs)[5].

Quantitative Toxicity Data:
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Metric Value
Species/Cell
Line

Observations Reference

NOAEL (Female) 1 mg/kg bw/day Mice

Based on

increased thyroid

pycnotic nuclei

and endometrial

hyperplasia.

[5]

NOAEL (Male)
0.1 mg/kg

bw/day
Mice

Based on

reduced colloid

and altered T4

serum levels.

[5]

Maternal NOAEL
0.1 mg/kg

bw/day
Mice

Based on

increased

thymus weight.

[5]

Developmental

NOAEL
10 mg/kg bw/day Mice --- [5]

IC₅₀
1.9 ± 0.7 to 20.6

± 6.9 µM
Caco-2 cells

Varies with

exposure time.
[4]

Personal Protective Equipment (PPE)
Due to the toxic nature of Beauvericin, stringent adherence to PPE protocols is mandatory to

prevent exposure through inhalation, skin contact, or ingestion.
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PPE Category Specifications Rationale

Hand Protection

Double-glove with chemical-

resistant gloves (e.g., Nitrile or

Neoprene). Ensure gloves

have been tested for

resistance against similar

chemical structures. Discard

outer gloves immediately after

handling the compound.

Prevents dermal absorption.

Butyl rubber gloves are

recommended for handling a

wide variety of chemicals,

including corrosive acids and

esters[6].

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields or a

full-face shield.

Protects eyes from airborne

particles and accidental

splashes.

Respiratory Protection

For handling the powdered

form, a NIOSH-approved N95

or higher-rated particulate

respirator is required[7][8][9]

[10].

Prevents inhalation of the

powdered mycotoxin. All

NIOSH-approved respirators

will have a TC approval

number (e.g., TC 84A-XXXX)

printed on the equipment[9].

Body Protection

Wear a fully buttoned lab coat.

For larger quantities or when

there is a risk of splashing, a

disposable, chemical-resistant

gown or coverall is

recommended.

Protects skin from

contamination.

Handling and Storage
Operational Plan:

Designated Area: All work with Beauvericin-13C45, especially the handling of the solid

compound, must be conducted in a designated area within a certified chemical fume hood or

a biological safety cabinet to control airborne particles.

Weighing: Weighing of the powdered compound should be done on a tared, disposable

weigh boat within the containment of a fume hood.
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Solutions: When preparing solutions, add the solvent to the vial containing the Beauvericin

powder slowly to avoid aerosolization.

Storage: Store Beauvericin-13C45 in a clearly labeled, sealed container in a cool, dry, and

dark place. Ensure the storage location is secure and accessible only to authorized

personnel.

Accidental Release and Spill Management
Emergency Plan:

Evacuate: Immediately evacuate the affected area.

Alert: Inform colleagues and the laboratory supervisor.

PPE: Don the appropriate PPE as listed in the table above before re-entering the area.

Containment:

Solid Spills: Gently cover the spill with absorbent paper towels to avoid raising dust.

Dampen the towels with a suitable solvent (e.g., 70% ethanol) to wet the powder[11].

Liquid Spills: Cover the spill with absorbent material.

Decontamination:

Working from the outside of the spill inwards, carefully clean the area with a disinfectant

solution (e.g., a freshly prepared 10% bleach solution), followed by 70% ethanol[11][12]

[13].

Allow a contact time of at least 10-30 minutes for the disinfectant to be effective[11][12].

Disposal: All materials used for cleanup (absorbent pads, gloves, etc.) must be collected in a

sealed, labeled hazardous waste bag for proper disposal.

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area thoroughly with soap

and plenty of water for at least 15 minutes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Decontamination and Disposal Plan
Experimental Protocol for Decontamination of Labware:

Objective: To safely decontaminate all labware (glassware, utensils, etc.) that has come into

contact with Beauvericin-13C45.

Materials:

Appropriate PPE

10% bleach solution (freshly prepared)

70% ethanol

Distilled water

Hazardous waste containers
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Procedure:

1. Rinse all contaminated labware with a suitable solvent (e.g., ethanol or methanol) to

remove the bulk of the compound. Collect this solvent rinse as hazardous waste.

2. Immerse the rinsed labware in a 10% bleach solution for a minimum of 30 minutes[13].

3. Thoroughly rinse the labware with 70% ethanol.

4. Rinse multiple times with distilled water.

5. Allow to air dry completely before reuse or storage.

Disposal Plan: All waste contaminated with Beauvericin-13C45, including stock vials, used

PPE, and cleaning materials, is considered hazardous waste.

Solid Waste: Collect in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect in a dedicated, sealed, and clearly labeled hazardous liquid waste

container.

Inactivation: Chemical inactivation of liquid waste can be performed by adding bleach to a

final concentration of 10% and allowing it to react for at least 30 minutes before collection for

disposal[13].

Final Disposal: All hazardous waste must be disposed of through the institution's official

hazardous waste management program, which typically involves incineration[14]. Do not

dispose of Beauvericin waste down the drain or in regular trash.

Beauvericin Signaling Pathway Visualization
The primary toxic mechanism of Beauvericin involves its ionophoric properties, which disrupt

cellular calcium homeostasis, leading to oxidative stress and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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